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Compound of Interest

Compound Name: Floranol

CAS No.: 502685-14-5

Cat. No.: B1259342

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the chemical and biological properties of Floranol, a prenylated

flavanonol. This document outlines its structural characteristics, physicochemical properties,

and known biological activities, supported by experimental data and methodologies.

Chemical Identity and Structure
Floranol is a flavonoid isolated from the roots of Dioclea grandiflora.[1][2] Its structure was

definitively determined by X-ray analysis.[1]

Systematic Name: (2R,3R)-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-6-methoxy-8-(3-methylbut-2-

enyl)-4H-1-benzopyran-4-one[1]

Classification: Prenylated Flavanonol

Below is a diagram of the chemical structure of Floranol.
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Tissue Preparation

Experimental Procedure

Control Experiments

Data Analysis

Isolation of rat thoracic aorta

Cutting of aortic rings (some with endothelium removed)

Mounting of rings in organ baths

Pre-contraction of aortic rings with phenylephrine (0.1 µM)

Cumulative addition of Floranol to establish concentration-response curve

Recording of isometric tension

Calculation of IC50 values

Testing on endothelium-denuded ringsPre-treatment with L-NAME (NO-synthase inhibitor)

Comparison of responses between different conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

